2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-(4-methylbenzyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• Molecular Formula: C26H25N3O4
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-[(4-methylphenyl)methyl]-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C26H25N3O4/c1-15-5-7-17(8-6-15)14-29-16(2)11-22-24(26(29)30)23(20(13-27)25(28)33-22)19-12-18(31-3)9-10-21(19)32-4/h5-12,23H,14,28H2,1-4H3
• InChI Key: ONXSTAYCLNXYDS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=CC3=C(C2=O)C(C(=C(O3)N)C#N)C4=C(C=CC(=C4)OC)OC)C

Description

2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-(4-methylbenzyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. In

Mechanism of Action

The mechanism of action of 2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-(4-methylbenzyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and pathogenic microorganisms. It also induces apoptosis in cancer cells by activating certain pathways that lead to cell death.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and pathogenic microorganisms. It has also been shown to induce apoptosis in cancer cells by activating certain pathways that lead to cell death. Additionally, it has been shown to exhibit potent antioxidant activity, which may have implications in reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-(4-methylbenzyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile in lab experiments is its potent activity against cancer cells and pathogenic microorganisms. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation, as well as the mechanisms of microbial pathogenesis. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-(4-methylbenzyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile. One future direction is to explore its potential as a therapeutic agent for cancer and infectious diseases. Another future direction is to study its mechanisms of action in more detail, which may lead to the development of more potent and selective inhibitors of cancer cell growth and pathogenic microorganisms. Additionally, future research may focus on the development of new synthetic methods for this compound, which may lead to increased yields and purity.

Synthesis Methods

The synthesis of 2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-(4-methylbenzyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile involves the reaction of 2,5-dimethoxybenzaldehyde, malononitrile, methyl acetoacetate, and 4-methylbenzyl bromide in the presence of a catalytic amount of piperidine. The reaction is carried out in refluxing ethanol, and the product is obtained in high yield and purity.

Scientific Research Applications

2-amino-4-(2,5-dimethoxyphenyl)-7-methyl-6-(4-methylbenzyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, with studies showing that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been studied for its potential as an antimicrobial agent, with studies showing that it exhibits potent activity against various pathogenic microorganisms.